Cas no 32787-79-4 (4-(4-Bromobenzylideneamino)-4H-1,2,4-triazole)

• Product Name: 4-(4-Bromobenzylideneamino)-4H-1,2,4-triazole
• CAS No: 32787-79-4
• MF: C₉H₇BrN₄
• MW: 251.082679986954
• CID: 2822236
• PubChem ID: 6858416
• Update Time: 2025-04-21

4-(4-Bromobenzylideneamino)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• SR-01000078284-1
• 664-087-2
• SR-01000078284
• AKOS001584910
• N-[(E)-(4-bromophenyl)methylidene]-4H-1,2,4-triazol-4-amine
• (E)-1-(4-BROMOPHENYL)-N-(4H-1,2,4-TRIAZOL-4-YL)METHANIMINE
• N-(4-Bromobenzylidene)-4H-1,2,4-triazol-4-amine
• (E)-1-(4-bromophenyl)-N-(1,2,4-triazol-4-yl)methanimine
• 4-(4-BROMOBENZYLIDENEAMINO)-4H-1,2,4-TRIAZOLE
• 32787-79-4
• CHEMBL3356215
• STK089521
• 4-(4-Bromobenzylideneamino)-4H-1,2,4-triazole

• Inchi： 1S/C9H7BrN4/c10-9-3-1-8(2-4-9)5-13-14-6-11-12-7-14/h1-7H/b13-5+
• InChI Key： DNEVVDSOWJXLAW-WLRTZDKTSA-N
• SMILES： BrC1C=CC(/C=N/N2C=NN=C2)=CC=1

Computed Properties

• Exact Mass: 249.98541Da
• Monoisotopic Mass: 249.98541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų